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Compound of Interest

Compound Name: 1,4-Dichlorobenzene

Cat. No.: B7767911 Get Quote

Application Note: This document provides comprehensive guidelines for the safe handling, use,

and disposal of 1,4-Dichlorobenzene (p-DCB) in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to minimize exposure risks and

ensure compliance with safety regulations.

Hazard Summary
1,4-Dichlorobenzene is a colorless to white crystalline solid with a characteristic mothball-like

odor.[1] It is a volatile and combustible solid.[2] Exposure to 1,4-Dichlorobenzene can occur

through inhalation, skin contact, and ingestion.

Health Hazards:

Acute Effects: Irritation to the eyes, skin, and respiratory tract.[3][4] High-level exposure can

lead to headaches, dizziness, nausea, and damage to the liver and kidneys.[5]

Chronic Effects: Long-term exposure may cause damage to the central nervous system,

liver, and kidneys.

Carcinogenicity: 1,4-Dichlorobenzene is reasonably anticipated to be a human carcinogen

based on animal studies.
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The following tables summarize the key physical, chemical, and toxicological data for 1,4-
Dichlorobenzene.

Table 1: Physical and Chemical Properties

Property Value Reference

CAS Number 106-46-7

Molecular Formula C₆H₄Cl₂

Molecular Weight 147.00 g/mol

Appearance
Colorless to white crystalline

solid

Odor Mothball-like

Melting Point 52-54 °C

Boiling Point 173 °C

Flash Point 150°F (65.6°C)

Vapor Pressure 1.03 mmHg (25 °C)

Solubility
Insoluble in water; soluble in

organic solvents

Table 2: Occupational Exposure Limits

Organization Limit Value

OSHA PEL (8-hour TWA) 75 ppm

NIOSH REL (10-hour TWA)
Potential occupational

carcinogen

ACGIH TLV (8-hour TWA) 10 ppm

Table 3: Toxicity Data
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Test Species Route Value

LD50 Rat Oral 500 mg/kg

LD50 Rabbit Dermal >2 g/kg

LC50 Rat Inhalation 5000 mg/m³/4H

Experimental Protocol: Synthesis of 1,4-
Dichlorobenzene
This section provides a detailed methodology for a representative laboratory experiment

involving 1,4-Dichlorobenzene. This protocol describes the synthesis of 1,4-Dichlorobenzene
via a Finkelstein reaction.

3.1 Materials and Equipment

4-Bromochlorobenzene

trans-bis(glycinato)copper(II) monohydrate (catalyst)

Anhydrous tetramethylammonium chloride

Ethanol

Schlenk tube

Teflon valve

Stirring apparatus

Heating apparatus

Rotary evaporator

Silica gel for chromatography

Petroleum ether
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Ethyl acetate

Gas Chromatography-Mass Spectrometry (GC-MS)

3.2 Procedure

Under a nitrogen atmosphere, charge a Schlenk tube with the catalyst (10 mol%), 4-

bromochlorobenzene (1.0 mmol), anhydrous tetramethylammonium chloride (2.0 mmol), and

ethanol (2.0 mL).

Seal the Schlenk tube with a Teflon valve.

Stir the reaction mixture at 100 °C. Monitor the progress of the reaction by GC analysis.

After the reaction is complete, remove the solvent under reduced pressure using a rotary

evaporator.

Purify the resulting residue by silica gel chromatography, using a mixture of petroleum ether

and ethyl acetate (10:1) as the eluent, to obtain 1,4-Dichlorobenzene.

Determine the yield of the product by high-resolution GC-MS analysis.

Confirm the identity of the product by comparing its physical and spectral data with known

standards.

Safe Handling Protocol
A strict protocol must be followed to ensure the safe handling of 1,4-Dichlorobenzene in the

laboratory.

4.1 Engineering Controls

Ventilation: Always handle 1,4-Dichlorobenzene in a well-ventilated area, preferably within a

certified chemical fume hood.

Isolation: Isolate procedures with a high potential for generating dust or vapors.

4.2 Personal Protective Equipment (PPE)
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Eye Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile or

neoprene).

Respiratory Protection: For operations that may generate high concentrations of dust or

vapor, a NIOSH-approved respirator with an organic vapor cartridge is required.

4.3 Work Practices

Avoid inhalation of dust and vapors.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in areas where 1,4-Dichlorobenzene is handled.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Emergency Procedures
5.1 Spills

Minor Spills:

Evacuate non-essential personnel from the area.

Wear appropriate PPE.

Cover the spill with an absorbent material (e.g., vermiculite, sand, or commercial spill

absorbent).

Carefully scoop the absorbed material into a labeled, sealable container for hazardous

waste disposal.

Clean the spill area with soap and water.

Major Spills:
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Evacuate the laboratory immediately and alert others in the vicinity.

Contact the institution's emergency response team.

Provide details of the spill, including the location and approximate quantity of the spilled

material.

5.2 Exposure

Inhalation: Move the affected person to fresh air. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Disposal Protocol
1,4-Dichlorobenzene and materials contaminated with it are considered hazardous waste and

must be disposed of according to institutional and regulatory guidelines.

6.1 Waste Segregation and Collection

Collect all 1,4-Dichlorobenzene waste, including contaminated solids (e.g., absorbent

materials, gloves, paper towels) and solutions, in a designated, properly labeled, and sealed

hazardous waste container.

Do not mix 1,4-Dichlorobenzene waste with other incompatible waste streams.

6.2 Container Labeling

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "1,4-
Dichlorobenzene".
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Indicate the hazards associated with the waste (e.g., "Toxic," "Carcinogen").

6.3 Storage

Store hazardous waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.

6.4 Final Disposal

Arrange for the pickup and disposal of the hazardous waste through the institution's

environmental health and safety department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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